Cas no 1225443-54-8 (1,2,3,9-Tetrahydro-9-(methyl-d3)-4H-carbazol-4-one)

1,2,3,9-Tetrahydro-9-(methyl-d3)-4H-carbazol-4-one is a deuterated analog of the carbazole derivative, where three hydrogen atoms in the methyl group are replaced by deuterium (D). This isotopic labeling enhances metabolic stability and reduces susceptibility to enzymatic degradation, making it valuable in pharmacokinetic and drug metabolism studies. The compound serves as a key intermediate in the synthesis of deuterated pharmaceuticals, particularly in the development of CNS-targeting agents. Its structural framework is useful for probing reaction mechanisms and isotopic effects in organic and medicinal chemistry. The incorporation of deuterium also minimizes first-pass metabolism, improving bioavailability in preclinical research applications.

1,2,3,9-Tetrahydro-9-(methyl-d3)-4H-carbazol-4-one structure

1225443-54-8 structure

Product Name:1,2,3,9-Tetrahydro-9-(methyl-d3)-4H-carbazol-4-one

CAS No:1225443-54-8

MF:C₁₃H₁₃NO

MW:202.266908407211

CID:1059998

PubChem ID:59319621

Update Time:2025-10-13

1,2,3,9-Tetrahydro-9-(methyl-d3)-4H-carbazol-4-one Chemical and Physical Properties

Names and Identifiers

- 1,2,3,9-Tetrahydro-9-(methyl-d3)-4H-carbazol-4-one
- 1,2,3,9-Tetrahydro-9
- 9-(trideuteriomethyl)-2,3-dihydro-1H-carbazol-4-one
- 9-(~2~H_3_)Methyl-1,2,3,9-tetrahydro-4H-carbazol-4-one
- J-004820
- DTXSID90731513
- DB-311359
- 1225443-54-8
- SCHEMBL13324130
- Inchi： 1S/C13H13NO/c1-14-10-6-3-2-5-9(10)13-11(14)7-4-8-12(13)15/h2-3,5-6H,4,7-8H2,1H3/i1D3
- InChI Key： HHJUJCWZKJMCLC-FIBGUPNXSA-N
- SMILES： O=C1CCCC2=C1C1C=CC=CC=1N2C([2H])([2H])[2H]

Computed Properties

Exact Mass: 202.11900
Monoisotopic Mass: 202.118544276g/mol
Isotope Atom Count: 3
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 15
Rotatable Bond Count: 0
Complexity: 276
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 22Å²

Experimental Properties

PSA: 22.00000
LogP: 2.69730

1,2,3,9-Tetrahydro-9-(methyl-d3)-4H-carbazol-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	T293922-25mg	1,2,3,9-Tetrahydro-9-(methyl-d3)-4H-carbazol-4-one	1225443-54-8	25mg	$ 201.00	2023-09-06
TRC	T293922-250mg	1,2,3,9-Tetrahydro-9-(methyl-d3)-4H-carbazol-4-one	1225443-54-8	250mg	$ 1608.00	2023-09-06
SHENG KE LU SI SHENG WU JI SHU	sc-475219-25mg	1,2,3,9-Tetrahydro-9-(methyl-d3)-4H-carbazol-4-one,	1225443-54-8	25mg	￥2858.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-475219-25 mg	1,2,3,9-Tetrahydro-9-(methyl-d3)-4H-carbazol-4-one,	1225443-54-8	25mg	￥2,858.00	2023-07-11